Cas no 88465-76-3 (1,2-Ethanediamine, N'-(diphenylmethyl)-N,N-bis(1-methylethyl)-)
88465-76-3 structure
Product Name:1,2-Ethanediamine, N'-(diphenylmethyl)-N,N-bis(1-methylethyl)-
CAS No:88465-76-3
MF:C21H30N2
MW:310.476305484772
CID:631702
PubChem ID:13205885
Update Time:2025-04-19
1,2-Ethanediamine, N'-(diphenylmethyl)-N,N-bis(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
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- 1,2-Ethanediamine, N'-(diphenylmethyl)-N,N-bis(1-methylethyl)-
- N-benzhydryl-N',N'-di(propan-2-yl)ethane-1,2-diamine
- N~2~-(Diphenylmethyl)-N~1~,N~1~-di(propan-2-yl)ethane-1,2-diamine
- DTXSID50527671
- 88465-76-3
-
- Inchi: 1S/C21H30N2/c1-17(2)23(18(3)4)16-15-22-21(19-11-7-5-8-12-19)20-13-9-6-10-14-20/h5-14,17-18,21-22H,15-16H2,1-4H3
- InChI Key: UUOFXPCIMSRBBT-UHFFFAOYSA-N
- SMILES: N(CCNC(C1C=CC=CC=1)C1C=CC=CC=1)(C(C)C)C(C)C
Computed Properties
- Exact Mass: 310.240898965g/mol
- Monoisotopic Mass: 310.240898965g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 8
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 15.3Ų
1,2-Ethanediamine, N'-(diphenylmethyl)-N,N-bis(1-methylethyl)- Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
88465-76-3 (1,2-Ethanediamine, N'-(diphenylmethyl)-N,N-bis(1-methylethyl)-) Related Products
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